![molecular formula C18H25NO3 B2917981 4-Phenyl-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)butan-1-one CAS No. 1426314-72-8](/img/structure/B2917981.png)
4-Phenyl-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)butan-1-one
Description
4-Phenyl-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)butan-1-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known by its chemical formula C20H31NO3.
Scientific Research Applications
Medicinal Chemistry: METTL3 Inhibition
In the realm of medicinal chemistry, this compound has been identified as a potential inhibitor of the methyltransferase enzyme METTL3 . METTL3 plays a crucial role in the methylation of messenger RNA, which is a significant post-transcriptional modification affecting RNA stability and translation. Inhibitors of METTL3 are of great interest due to their potential therapeutic applications in treating cancers and other diseases where RNA methylation is dysregulated.
Material Science: Spiro Compound Synthesis
The structural uniqueness of spiro compounds, like the one , makes them valuable in material science for the synthesis of complex polymers and materials . Their rigid structures can impart stability and durability when incorporated into polymeric chains, leading to materials with enhanced mechanical properties suitable for advanced engineering applications.
Environmental Science: Pollutant Degradation
While direct applications in environmental science are not explicitly documented for this specific compound, spiro compounds, in general, have been explored for their ability to degrade pollutants . Their potential to act as catalysts in breaking down harmful chemicals makes them a subject of interest for environmental cleanup and restoration efforts.
Analytical Chemistry: Chromatographic Studies
In analytical chemistry, the compound’s unique structure could be utilized in chromatographic studies to understand the behavior of similar spiro compounds during separation processes . This can aid in the development of more efficient methods for the purification and analysis of complex organic molecules.
Biochemistry: Enzyme Interaction Studies
The compound’s interaction with enzymes, such as METTL3, can be studied to gain insights into enzyme-substrate specificity and the mechanism of action . This knowledge is vital for the design of new drugs and biochemical tools that can modulate enzyme activity for therapeutic purposes.
Stereochemistry: Chirality and Conformational Analysis
The compound’s chiral nature and the presence of multiple rings make it an interesting subject for stereochemical studies . Understanding its conformational dynamics can provide valuable information on the stereochemical preferences of related compounds, which is essential for drug design and synthesis of molecules with desired optical properties.
properties
IUPAC Name |
1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-4-phenylbutan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c20-17(8-4-7-16-5-2-1-3-6-16)19-11-14-22-18(15-19)9-12-21-13-10-18/h1-3,5-6H,4,7-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFJVUOBHFDTXRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CN(CCO2)C(=O)CCCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyl-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)butan-1-one | |
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